Cas no 2160549-43-7 (4-aminopiperidine-4-carboxamide dihydrochloride)

• Product Name: 4-aminopiperidine-4-carboxamide dihydrochloride
• CAS No: 2160549-43-7
• MF: C₆H₁₄ClN₃O
• MW: 179.647860050201
• CID: 6040133
• PubChem ID: 132166919
• Update Time: 2025-05-23

4-aminopiperidine-4-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-aminopiperidine-4-carboxamide dihydrochloride
• SCHEMBL19641148
• starbld0030495
• 2160549-43-7
• EN300-6480400
• Z3325154854
• 4-Aminopiperidine-4-carboxamide;dihydrochloride

• Inchi： 1S/C6H13N3O.ClH/c7-5(10)6(8)1-3-9-4-2-6;/h9H,1-4,8H2,(H2,7,10);1H
• InChI Key： RGIGIYZZKUXJJR-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)N)(=O)N.Cl

Computed Properties

• Exact Mass: 215.0592175g/mol
• Monoisotopic Mass: 215.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-aminopiperidine-4-carboxamide dihydrochloride

Recent Advances in the Study of 4-Aminopiperidine-4-Carboxamide Dihydrochloride (CAS: 2160549-43-7)

The compound 4-aminopiperidine-4-carboxamide dihydrochloride (CAS: 2160549-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and carboxamide functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further development.

One of the key areas of research involving 4-aminopiperidine-4-carboxamide dihydrochloride is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound make it a versatile scaffold for designing selective inhibitors. Recent publications have highlighted its use in the development of compounds targeting specific kinases involved in tumor proliferation and metastasis. The ability to modify the carboxamide group allows for fine-tuning of the inhibitory activity, which is crucial for achieving high selectivity and reducing off-target effects.

In addition to its applications in oncology, 4-aminopiperidine-4-carboxamide dihydrochloride has been investigated for its potential in central nervous system (CNS) disorders. The piperidine moiety is a common feature in many CNS-active drugs, and the carboxamide group can interact with various neurotransmitter receptors. Recent preclinical studies have demonstrated its efficacy in modulating neurotransmitter systems, suggesting potential applications in treating conditions such as depression, anxiety, and neurodegenerative diseases. However, further in vivo studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic profiles.

The synthesis of 4-aminopiperidine-4-carboxamide dihydrochloride has also seen advancements in recent years. Researchers have developed more efficient and scalable synthetic routes, which are essential for large-scale production and commercialization. Green chemistry approaches, such as the use of catalytic methods and environmentally friendly solvents, have been employed to minimize the environmental impact of the synthesis process. These improvements not only enhance the sustainability of the production but also reduce costs, making the compound more accessible for research and therapeutic use.

Despite the promising findings, challenges remain in the development of 4-aminopiperidine-4-carboxamide dihydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to overcoming these hurdles and translating the research findings into viable therapeutic options. The ongoing studies and emerging data underscore the importance of this compound in advancing the field of chemical biology and drug discovery.

In conclusion, 4-aminopiperidine-4-carboxamide dihydrochloride (CAS: 2160549-43-7) represents a versatile and promising molecule with broad applications in medicinal chemistry. Its role as a kinase inhibitor intermediate and potential in CNS disorders highlight its therapeutic value, while advancements in synthesis methods pave the way for its broader use. Continued research and development efforts will be essential to fully realize its potential and address the remaining challenges in its application.